(R)-8-Hydroxy-tetradecanoic Acid-d11

• Molecular Formula: C₁₄H₁₇D₁₁O₃
• Molecular Weight: 255.44
• Synonyms: (8R)-8-Hydroxy-tetradecanoic Acid-d11

Description

“(R)-8-Hydroxy-tetradecanoic Acid-d11” is a deuterated derivative of tetradecanoic acid (C14:0) featuring a hydroxyl group at the 8th carbon in the (R)-configuration and 11 deuterium atoms replacing hydrogen isotopes. This compound is classified as a controlled product with a short shelf life, requiring specialized handling and documentation for procurement . Its deuterated structure enhances metabolic stability, making it valuable in tracer studies and pharmacokinetic research.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between “(R)-8-Hydroxy-tetradecanoic Acid-d11” and related hydroxy-substituted fatty acids:

Compound Name	Carbon Chain Length	Hydroxyl Position(s)	Stereochemistry	Deuterium Atoms	Key Properties/Biological Notes
(R)-8-Hydroxy-tetradecanoic Acid-d11	C14	8	R	11	Enhanced metabolic stability due to deuteration; controlled handling requirements
3-Hydroxytetradecanoic acid	C14	3	-	0	Immunostimulatory properties observed in vitro; linear non-branched analogs show higher cytokine production
3-Hydroxy-12-methyltetradecanoic acid	C14	3	-	0	Methyl branching at C12 alters solubility and membrane interactions; molecular weight: 258.4 g/mol
8(R)-Hydroxyoctadecanoic Acid	C18	8	R	0	Longer chain length (C18) impacts lipid solubility; classified with specific hazard statements (e.g., skin irritation)
3,11-Dihydroxytetradecanoic acid	C14	3, 11	-	0	Increased polarity due to dual hydroxyl groups; potential for hydrogen bonding in biological systems
(6R,8S,9S)-8-(Hydroxymethyl)-dodecanoic acid	C12	6, 8, 9	R, S, S	0	Complex stereochemistry (three chiral centers) influences receptor binding; molecular formula: C16H32O6

Key Comparative Insights:

Deuteration Effects: The deuterated form of “(R)-8-Hydroxy-tetradecanoic Acid-d11” likely exhibits slower metabolic degradation compared to non-deuterated analogs, a common trait in deuterated pharmaceuticals . This property is critical for applications requiring prolonged tracer visibility in metabolic studies.

Hydroxyl Position and Stereochemistry: C8 vs. C3 Hydroxylation: Hydroxyl placement at C8 (vs. R-Configuration: The (R)-stereochemistry at C8 could enhance chiral recognition in biological systems, as seen in other chiral hydroxy acids where stereochemistry dictates receptor affinity .

Chain Length and Branching: C14 vs. C18 Chains: Shorter chains (C14) generally exhibit higher aqueous solubility than longer-chain analogs (e.g., 8(R)-Hydroxyoctadecanoic Acid, C18) but lower lipid bilayer integration .

Biological Activity: Immunomodulation: Linear hydroxy acids like 3-Hydroxytetradecanoic acid induce stronger cytokine production in vitro compared to branched or diester derivatives, though in vivo responses may converge . Safety Profiles: Non-deuterated analogs such as 8(R)-Hydroxyoctadecanoic Acid require hazard labeling (e.g., skin irritation), whereas deuterated compounds like the target may pose distinct handling challenges due to isotopic stability .

Structural Complexity: Compounds with multiple stereocenters (e.g., (6R,8S,9S)-8-(Hydroxymethyl)-dodecanoic acid) highlight the importance of stereochemical precision in bioactivity, suggesting that the (R)-configuration in the target compound may confer unique interaction capabilities .